1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide
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Overview
Description
Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles . They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole .
Synthesis Analysis
Thiazoles can be synthesized through a variety of methods. For instance, a mixture of 1-(5-(1,2,3,4-tetrahydronaphthalen-6-yl)thiazol-2-yl)hydrazine and different aromatic aldehydes in absolute ethanol, were heated during the initial stage of reaction .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
Thiazoles can undergo a variety of chemical reactions. For instance, they can participate in donor–acceptor, nucleophilic, and oxidation reactions .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Antimicrobial Activity
Thiazoles exhibit remarkable antimicrobial properties. Some derivatives of this compound have demonstrated efficacy against bacteria and fungi. For instance, certain 1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide analogs may inhibit the growth of Gram-negative strains like Escherichia coli and Gram-positive strains like Staphylococcus albus .
Anticancer Potential
Thiazoles play a crucial role in cancer research. Notably, tiazofurin, a compound related to our target, has shown promise as an anticancer agent. Its mechanism of action involves inhibiting nucleotide biosynthesis, making it a potential candidate for cancer therapy .
Antioxidant Properties
Certain derivatives of our compound exhibit potent antioxidant activity. These molecules can scavenge free radicals, protecting cells from oxidative damage. Their potential applications extend to areas such as skin care (e.g., sunscreens) and health supplements .
Antiviral Applications
Thiazoles have been investigated for their antiviral properties. While not directly linked to our compound, it’s worth noting that other thiazole derivatives have been explored as potential treatments for viral infections, including HIV/AIDS .
Neuroprotective Effects
Although specific studies on our compound are scarce, thiazoles have been associated with neuroprotective properties. Researchers have explored their potential in mitigating neurodegenerative diseases like Alzheimer’s .
Anti-Inflammatory and Analgesic Activities
Thiazoles may modulate inflammatory responses and provide pain relief. While more research is needed on our specific compound, this area holds promise for drug development .
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives have been found to interact with various biological targets to exert their effects . For instance, some thiazole derivatives have been found to inhibit the demethylation of ergosterol on the cell membrane of fungi, thereby killing the fungi .
Biochemical Pathways
Thiazole derivatives have been found to affect various biochemical pathways depending on their specific targets . For instance, some thiazole derivatives have been found to affect the synthesis of neurotransmitters, such as acetylcholine .
Pharmacokinetics
Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the bioavailability of this compound may be influenced by these properties.
Result of Action
Thiazole derivatives have been found to have various effects at the molecular and cellular level depending on their specific targets . For instance, some thiazole derivatives have been found to have cytotoxic activity on human tumor cell lines .
Action Environment
The synthesis of thiazole derivatives has been found to be environmentally friendly, suggesting that the action of this compound may also be environmentally friendly .
Future Directions
properties
IUPAC Name |
1-[(2-cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3OS/c15-13(18)12-6-3-7-17(12)8-11-9-19-14(16-11)10-4-1-2-5-10/h9-10,12H,1-8H2,(H2,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGMBDSPMADLSIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=NC(=CS2)CN3CCCC3C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Cyclopentyl-1,3-thiazol-4-yl)methyl]pyrrolidine-2-carboxamide |
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